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Compound of Interest |

4-
Compound Name: (Cyclohexylaminocarbonyl)phenyl

boronic acid

Cat. No.: B1585926

\ J

4-(Cyclohexylaminocarbonyl)phenylboronic acid is an organic compound that merges two
powerful functional moieties onto a single phenyl scaffold: a boronic acid group (-B(OH)2) and a
cyclohexylamide group (-CONH-CeH11). This unique combination makes it a highly valuable
building block in materials science. The boronic acid group is renowned for its ability to form
reversible covalent bonds with diols, while the bulky, hydrophobic cyclohexylamide group
introduces steric influence and hydrogen bonding capabilities, which can be used to control the
architecture and properties of polymeric and supramolecular systems.

The core utility of this molecule stems from the dynamic nature of the boronate ester bond
formed between the boronic acid and a diol. This bond can be reversibly formed and broken in
response to external stimuli such as pH, the presence of competing diols (like saccharides), or
even water concentration.[1][2][3] This "smart" behavior is the foundation for its use in creating
a new generation of functional materials, including self-healing polymers, stimuli-responsive
gels, and highly specific sensors.

Compound Profile:
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Property Value Reference
CAS Number 762262-07-7 [4][5][6]
Molecular Formula C13H18BNOs3 [4107]
Molecular Weight 247.10 g/mol [4107]

@

(Cyclohexylcarbamoyl)phenyl)

Synonyms

boronic acid, N-cyclohexyl-4-

boronobenzamide

Core Principle: The Dynamic Covalent Chemistry of

Boronate Esters

The primary mechanism driving the applications of 4-

(Cyclohexylaminocarbonyl)phenylboronic acid is the reversible formation of cyclic esters

with molecules containing 1,2- or 1,3-diol functionalities.[8][9] This reaction is a dynamic

covalent process, meaning the bonds are stable under certain conditions but can be readily

broken and reformed under others, particularly in response to changes in pH.[10] This

equilibrium allows materials constructed with these bonds to exhibit adaptive and responsive

properties.[11]
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Reactants Products
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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